Cas no 54886-82-7 (Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester)

Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester is a specialized organic compound featuring a naphthalene-derived hydrazinecarboxylate structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and hydrazide derivatives. The methyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The naphthalene moiety contributes to its stability and potential applications in materials science and pharmaceuticals. This compound is valued for its structural rigidity and reactivity, making it useful in targeted synthetic pathways. Proper handling is required due to its potential sensitivity to moisture and heat.
Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester structure
54886-82-7 structure
Product Name:Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester
CAS No:54886-82-7
MF:C14H14N2O2
MW:242.273163318634
CID:2831449
PubChem ID:909523
Update Time:2025-06-12

Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl N-(1-naphthalen-2-ylethylideneamino)carbamate
    • METHYL 2-[1-(2-NAPHTHYL)ETHYLIDENE]-1-HYDRAZINECARBOXYLATE
    • AKOS030240147
    • Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester
    • 54886-82-7
    • DTXSID00358674
    • (E)-methyl 2-(1-(naphthalen-2-yl)ethylidene)hydrazinecarboxylate
    • N'-[1-(naphthalen-2-yl)ethylidene]methoxycarbohydrazide
    • Inchi: 1S/C14H14N2O2/c1-10(15-16-14(17)18-2)12-8-7-11-5-3-4-6-13(11)9-12/h3-9H,1-2H3,(H,16,17)
    • InChI Key: WNPXERAJUZOZFV-UHFFFAOYSA-N
    • SMILES: O(C)C(NN=C(C)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 242.105527694Da
  • Monoisotopic Mass: 242.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 50.7Ų

Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester Pricemore >>

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Additional information on Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester

Recent Advances in the Study of Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester (CAS: 54886-82-7)

The compound Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester (CAS: 54886-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have explored the synthetic pathways for 54886-82-7, highlighting its efficient production through condensation reactions involving hydrazinecarboxylic acid derivatives and naphthalene-based ketones. The methyl ester moiety in the compound has been identified as a critical functional group that enhances its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 54886-82-7 exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have also investigated its potential as an anti-cancer agent, with early results indicating selective cytotoxicity against certain cancer cell lines. These findings suggest that the compound may serve as a scaffold for the development of novel therapeutics targeting inflammation and oncology.

Further research has delved into the mechanistic aspects of 54886-82-7, employing advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mode of action, paving the way for structure-activity relationship (SAR) optimizations to enhance its efficacy and reduce potential side effects.

Despite these promising developments, challenges remain in the clinical translation of 54886-82-7. Issues such as metabolic stability, pharmacokinetics, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, Hydrazinecarboxylic acid, [1-(2-naphthalenyl)ethylidene]-, methyl ester (CAS: 54886-82-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities underscore its potential as a lead compound for drug discovery. Continued investigation and optimization will be crucial to unlocking its full therapeutic potential.

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